Cas no 1699462-42-4 (3,3-Difluorocyclohexane-1-carbothioamide)

• Product Name: 3,3-Difluorocyclohexane-1-carbothioamide
• CAS No: 1699462-42-4
• MF: C₇H₁₁F₂NS
• MW: 179.230747461319
• MDL: MFCD31794941
• CID: 5617982
• PubChem ID: 130484649
• Update Time: 2025-05-20

3,3-Difluorocyclohexane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclohexane-1-carbothioamide
• 1699462-42-4
• EN300-2982299
• FC1(CC(CCC1)C(N)=S)F
• 3,3-Difluorocyclohexane-1-carbothioamide

• MDL： MFCD31794941
• Inchi： 1S/C7H11F2NS/c8-7(9)3-1-2-5(4-7)6(10)11/h5H,1-4H2,(H2,10,11)
• InChI Key： GTOSRGYZNJMKOT-UHFFFAOYSA-N
• SMILES： S=C(C1CCCC(C1)(F)F)N

Computed Properties

• Exact Mass: 179.05802685g/mol
• Monoisotopic Mass: 179.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 3,3-Difluorocyclohexane-1-carbothioamide

3,3-Difluorocyclohexane-1-carbothioamide: A Comprehensive Overview

The compound 3,3-Difluorocyclohexane-1-carbothioamide, also known by its CAS number 1699462-42-4, is a unique organic compound with significant potential in various chemical applications. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it features a carbothioamide functional group. The presence of two fluorine atoms at the 3-position of the cyclohexane ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The fluorine atoms in 3,3-Difluorocyclohexane-1-carbothioamide contribute to its high stability and lipophilicity, which are desirable properties in pharmaceuticals and agrochemicals. Moreover, the carbothioamide group imparts nucleophilic character, enabling this compound to participate in various nucleophilic substitution reactions. These attributes make it a valuable intermediate in organic synthesis.

In terms of synthesis, 3,3-Difluorocyclohexane-1-carbothioamide can be prepared through a variety of methods. One common approach involves the reaction of 3,3-difluorocyclohexanecarboxylic acid with thionyl chloride to form the corresponding acid chloride intermediate. Subsequent treatment with ammonia or an amine yields the carbothioamide derivative. This method is efficient and scalable, making it suitable for industrial production.

The physical properties of this compound are equally intriguing. Its melting point is relatively high due to the strong van der Waals forces between the fluorinated cyclohexane rings. The compound is also sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF. These solubility characteristics are advantageous in designing reaction conditions for its use as an intermediate or reagent.

The application of 3,3-Difluorocyclohexane-1-carbothioamide extends beyond organic synthesis. Recent research has explored its potential as a building block in the development of novel materials with tailored properties. For instance, it has been used in the synthesis of advanced polymers with enhanced thermal stability and mechanical strength. Additionally, its role as a precursor for bioactive molecules has been investigated, particularly in the context of antiviral and anticancer drug development.

In conclusion, 3,3-Difluorocyclohexane-1-carbothioamide is a versatile compound with a wide range of applications across different fields. Its unique combination of fluorinated cyclohexane and carbothioamide functionalities makes it a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.